Cas no 1804687-89-5 (3-(Difluoromethyl)-6-iodo-2-nitropyridine)

• Product Name: 3-(Difluoromethyl)-6-iodo-2-nitropyridine
• CAS No: 1804687-89-5
• MF: C₆H₃F₂IN₂O₂
• MW: 300.001500368118
• CID: 4845770
• Update Time: 2025-06-08

3-(Difluoromethyl)-6-iodo-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-iodo-2-nitropyridine

• Inchi： 1S/C6H3F2IN2O2/c7-5(8)3-1-2-4(9)10-6(3)11(12)13/h1-2,5H
• InChI Key： MOEDKQINFOPKIW-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(F)F)C([N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7

Additional information on 3-(Difluoromethyl)-6-iodo-2-nitropyridine

Introduction to 3-(Difluoromethyl)-6-iodo-2-nitropyridine (CAS No. 1804687-89-5)

3-(Difluoromethyl)-6-iodo-2-nitropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1804687-89-5, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound belongs to the class of nitropyridines, which have garnered considerable attention due to their versatile applications in medicinal chemistry. The presence of both difluoromethyl and iodo substituents on the pyridine ring endows it with unique electronic and steric properties, making it a valuable building block for synthesizing biologically active molecules.

The difluoromethyl group is particularly noteworthy for its role in enhancing metabolic stability and improving binding affinity in drug candidates. This moiety is frequently incorporated into small-molecule inhibitors to modulate receptor interactions, as demonstrated in numerous recent studies. For instance, compounds featuring a difluoromethyl group have shown promise in targeting enzymes involved in cancer pathways, such as kinases and proteases. The electron-withdrawing nature of the difluoromethyl group can also influence the reactivity of adjacent functional groups, enabling precise molecular design.

The iodo substituent at the 6-position of the pyridine ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing complex heterocyclic frameworks, which are prevalent in many approved drugs. For example, recent advancements in antiviral therapies have leveraged palladium-catalyzed coupling reactions involving halogenated pyridines like 3-(Difluoromethyl)-6-iodo-2-nitropyridine to develop novel inhibitors with improved efficacy and selectivity.

Moreover, the nitro group at the 2-position of the pyridine ring serves multiple purposes. It can act as a directing group for metal-catalyzed reductions to afford amines, which are crucial pharmacophores in drug design. Additionally, the electron-withdrawing effect of the nitro group can fine-tune the electronic properties of the molecule, influencing its interaction with biological targets. This feature has been exploited in designing ligands for G-protein coupled receptors (GPCRs), where precise control over electronic distributions is essential for high-affinity binding.

In recent years, 3-(Difluoromethyl)-6-iodo-2-nitropyridine has been employed in the synthesis of novel anticancer agents. The combination of the difluoromethyl, iodo, and nitro functionalities allows for the construction of molecules with multiple interacting sites on cancer-related proteins. One notable example is its use in generating kinase inhibitors that target mutations associated with resistance to existing therapies. The structural flexibility provided by these substituents enables the optimization of solubility, bioavailability, and target engagement.

The agrochemical sector has also benefited from derivatives of this compound. Pyridine-based agrochemicals often require specific structural motifs to ensure efficacy against pests while minimizing environmental impact. The presence of halogen atoms and nitro groups enhances the bioactivity of these compounds by improving their ability to interact with biological membranes and enzymes. Recent studies have highlighted its role in developing next-generation herbicides that exhibit improved selectivity over weeds while preserving crop health.

From a synthetic chemistry perspective, 3-(Difluoromethyl)-6-iodo-2-nitropyridine exemplifies an excellent scaffold for exploring new reaction pathways and methodologies. Its reactivity profile allows chemists to innovate beyond traditional substitution reactions, paving the way for more efficient synthetic routes. For instance, recent reports have demonstrated its utility in transition-metal-catalyzed C-H activation strategies, where it serves as a precursor to more complex nitrogen-containing heterocycles.

The pharmaceutical industry continues to leverage this compound due to its broad applicability across multiple therapeutic areas. Researchers are particularly interested in its potential as a precursor for antiviral and antibacterial agents. The structural motifs present in 3-(Difluoromethyl)-6-iodo-2-nitropyridine analogs have been shown to disrupt viral replication cycles or bacterial metabolic pathways by interfering with essential enzymatic processes. This underscores its importance as a key intermediate in drug discovery pipelines.

In conclusion, 3-(Difluoromethyl)-6-iodo-2-nitropyridine (CAS No. 1804687-89-5) represents a cornerstone compound in modern chemical biology and medicinal chemistry. Its unique structural features—namely the difluoromethyl, iodo, and nitro groups—make it an indispensable tool for synthesizing biologically active molecules with tailored properties. As research progresses, this compound will undoubtedly continue to play a pivotal role in developing innovative solutions across pharmaceuticals and agrochemicals.